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Compound of Interest

Compound Name: 2,6-Dichloro-3-nitropyridine

Cat. No.: B041883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties,

synthesis, and applications of 2,6-dichloro-3-nitropyridine, a key intermediate in the

pharmaceutical and agrochemical industries.

Core Compound Properties
2,6-Dichloro-3-nitropyridine is a halogenated aromatic hydrocarbon characterized by a

pyridine ring substituted with two chlorine atoms and a nitro group.[1] At room temperature, it

typically appears as a pale yellow crystalline solid or powder with a mild odor characteristic of

nitro-substituted aromatic compounds.[1]

Physicochemical Data
The following table summarizes the key quantitative data for 2,6-dichloro-3-nitropyridine.
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Property Value Source

Molecular Formula C₅H₂Cl₂N₂O₂ [2][3]

Molecular Weight 192.99 g/mol [2][4]

CAS Number 16013-85-7 [2][3]

Melting Point 55-60 °C [2][5]

Boiling Point 295.5 ± 35.0 °C at 760 mmHg [5]

Density 1.6 ± 0.1 g/cm³ [5]

Flash Point 110 °C (closed cup)

Appearance
Yellow crystalline powder or

chunks
[1]

Spectroscopic and Structural Data
The structural properties of 2,6-dichloro-3-nitropyridine have been elucidated through various

analytical techniques. The asymmetric unit of its crystal structure consists of two

crystallographically independent molecules.[6] The pyridine ring in each molecule is essentially

planar.[6] Spectroscopic data, including 1H NMR, 13C NMR, IR, and Mass Spectrometry, are

available for this compound.[3][7][8]

Synthesis and Experimental Protocols
The synthesis of 2,6-dichloro-3-nitropyridine is most commonly achieved through the

nitration of 2,6-dichloropyridine. Several methods have been reported, with variations in

reagents and reaction conditions influencing the yield and purity of the final product.

Experimental Protocol 1: Nitration with Potassium
Nitrate and Sulfuric Acid
This protocol describes a common laboratory-scale synthesis.

Materials:
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2,6-dichloropyridine

Concentrated sulfuric acid

Potassium nitrate

Crushed ice

Ice water

Procedure:

In a 150 mL three-necked flask equipped with a stirrer, add 80 mL of concentrated sulfuric

acid at room temperature.

Slowly add 7.4 g (0.05 mol) of 2,6-dichloropyridine to the sulfuric acid with stirring.

Following the addition of 2,6-dichloropyridine, slowly add 10.1 g (0.1 mol) of potassium

nitrate.

After the addition is complete, continue stirring for 30 minutes at room temperature.

Slowly increase the temperature to 120°C and maintain the reaction at this temperature for

10 hours.[9]

Upon completion, cool the reaction mixture to room temperature.

Pour the cooled mixture into crushed ice with continuous stirring.

A white solid precipitate will form. Wash the precipitate with ice water until it is neutral.

Filter the solid and dry it to obtain 2,6-dichloro-3-nitropyridine.[9] This method can yield up

to 80% of the product.[9]

Experimental Protocol 2: Nitration with Nitric Acid and
Sulfuric Acid
This alternative protocol utilizes nitric acid as the nitrating agent.
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Materials:

2,6-dichloropyridine

Concentrated sulfuric acid

Fuming nitric acid

Ice water

Procedure:

Prepare a mixture of 25 ml of concentrated H₂SO₄ and 10 ml of fuming nitric acid in a flask

and cool it to 0°C.

Add 5 g (0.033 mol) of 2,6-dichloropyridine to the acid mixture in portions at 0°C.

After the addition is complete, heat the reaction mixture to 65°C for 2 hours.[6]

After the reaction is complete, cool the mixture to room temperature.

Quench the reaction by pouring the mixture into ice water.

A solid will separate out. Filter this solid and dry it under a vacuum.

The crude product can be purified by column chromatography using silica gel (60–120 mesh)

and a petroleum ether: ethyl acetate eluent to yield a pale yellow solid.[6]

Synthesis Workflow Diagram
The following diagram illustrates a generalized workflow for the synthesis of 2,6-dichloro-3-
nitropyridine.
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Synthesis Workflow of 2,6-dichloro-3-nitropyridine

Start with 2,6-dichloropyridine

Add to a mixture of
concentrated H₂SO₄ and a nitrating agent

(e.g., KNO₃ or HNO₃)

Heat the reaction mixture
(e.g., 65-120°C)

Cool and quench with ice water

Filter and wash the precipitate

Dry the final product:
2,6-dichloro-3-nitropyridine

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2,6-dichloro-3-nitropyridine.

Applications in Research and Development
2,6-Dichloro-3-nitropyridine is a versatile intermediate with significant applications in the

synthesis of pharmaceuticals and agrochemicals.[10] Its reactivity, particularly the susceptibility

of the chlorine atoms to nucleophilic substitution, makes it a valuable building block.

Key Applications:
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Pharmaceutical Synthesis: It is a crucial intermediate in the synthesis of various drug

molecules.[11] For example, it is used in the preparation of the analgesic drug Flupirtine.[2]

[11]

Agrochemicals: This compound is used in the synthesis of herbicides and pesticides,

contributing to crop protection.[10][12]

Organic Synthesis: It serves as a starting reagent for the preparation of more complex

molecules, such as pyridyldifluoroacetates and bicyclooxacalixhetarenes.[2] It also

undergoes macrocyclic condensation reactions with resorcinol derivatives to yield chiral

tetraoxacalix[1]arene[1]pyridines.[2]

Role as a Chemical Intermediate
The following diagram illustrates the role of 2,6-dichloro-3-nitropyridine as a key intermediate

in the synthesis of other important chemical compounds.

Role of 2,6-dichloro-3-nitropyridine as a Chemical Intermediate
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Caption: Applications of 2,6-dichloro-3-nitropyridine as a chemical intermediate.

Safety and Handling
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2,6-Dichloro-3-nitropyridine is considered hazardous. It may cause skin and eye irritation,

and may also cause respiratory irritation.[3] It is also suspected to be a skin sensitizer.[3]

Appropriate personal protective equipment, including gloves, eye protection, and a dust mask,

should be used when handling this compound. It should be stored in a sealed container, away

from acidic materials, in a dry environment at room temperature.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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